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This technical guide provides a detailed overview of the crystal structure of sodium iodide.

While the dihydrate form (NaI·2H2O) is known to exist, a comprehensive, publicly available

crystallographic dataset for this specific hydrate is not available in the current scientific

literature and crystallographic databases. Therefore, this guide will focus on the well-

characterized and extensively studied anhydrous sodium iodide (NaI), providing a complete

structural analysis as a key reference.

Introduction to Sodium Iodide
Sodium iodide is an inorganic salt with the chemical formula NaI. It is a crucial compound in

various fields, including as a nutritional supplement, in organic synthesis, and in the production

of scintillation detectors. At room temperature, sodium iodide crystallizes from an aqueous

solution as the dihydrate, NaI·2H2O, which has a monoclinic crystal system.[1] This dihydrate

loses its water of crystallization at temperatures above 65 °C to form the anhydrous salt.[2]
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The crystal structure of anhydrous sodium iodide has been determined with high precision. It

adopts the rock salt crystal structure, which is a common structural motif for many alkali

halides.

Parameter Value Reference

Crystal System Cubic [1]

Space Group Fm-3m (No. 225)

Lattice Constant (a) 6.462 Å (0.6462 nm) [1]

Unit Cell Volume 269.78 Å³

Formula Units (Z) 4

Calculated Density 3.67 g/cm³

Coordination Geometry
Octahedral (6-coordinate) for

both Na⁺ and I⁻

Na-I Bond Length 3.231 Å [1]

Experimental Protocol for Crystal Structure
Determination
The determination of the crystal structure of anhydrous sodium iodide is typically achieved

through single-crystal X-ray diffraction. The following outlines a general experimental protocol

for such an analysis.

Crystal Growth
Single crystals of anhydrous sodium iodide suitable for X-ray diffraction can be grown from a

melt of the salt using methods such as the Kyropoulos or Stockbarger method.[1] Alternatively,

anhydrous crystals can be obtained by the controlled dehydration of sodium iodide dihydrate.

Data Collection
A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is

then cooled to a stable low temperature (e.g., 100 K) to minimize thermal vibrations of the
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atoms. X-ray diffraction data is collected using a monochromatic X-ray source (e.g., Mo Kα

radiation, λ = 0.71073 Å). A series of diffraction images are collected as the crystal is rotated

through a range of angles.

Structure Solution and Refinement
The collected diffraction data is processed to yield a set of structure factors. The crystal

structure is then solved using direct methods or Patterson methods to determine the initial

positions of the atoms. The structural model is subsequently refined by least-squares methods,

which adjust the atomic positions and thermal parameters to minimize the difference between

the observed and calculated structure factors.

The workflow for a typical single-crystal X-ray diffraction experiment is illustrated in the diagram

below.
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Experimental workflow for crystal structure determination.

Visualization of the Anhydrous Sodium Iodide
Crystal Structure
The crystal structure of anhydrous sodium iodide consists of a face-centered cubic (FCC)

lattice of iodide anions, with sodium cations occupying all of the octahedral interstitial sites.
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This arrangement results in a 6-coordinate octahedral geometry for both the sodium and iodide

ions.

The coordination environment of the sodium and iodide ions is depicted in the following

diagram.

Coordination of a sodium ion by six iodide ions.

Conclusion
While the detailed crystallographic parameters for sodium iodide dihydrate (NaI·2H2O) are not

readily available in public databases, the crystal structure of anhydrous sodium iodide (NaI) is

well-established and serves as a fundamental example of the rock salt structure type. The data

and protocols presented in this guide provide a comprehensive overview for researchers and

professionals in the field. Further investigation into the crystal structure of the dihydrate form

would be a valuable contribution to the understanding of this important inorganic salt.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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